Cas no 2171815-67-9 (2-(butan-2-yl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-(butan-2-yl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2171815-67-9
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 6282152
• PubChem ID: 165834037
• Update Time: 2025-07-20

2-(butan-2-yl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid
• EN300-1267822
• 2171815-67-9
• 2-(butan-2-yl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C13H16N2O2S/c1-5-6(2)11-14-10(13(16)17)9-7(3)8(4)18-12(9)15-11/h6H,5H2,1-4H3,(H,16,17)
• InChI Key： QLPNDBGXQQWSCI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C(C(=O)O)N=C(C(C)CC)N=C12

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-(butan-2-yl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid

Comprehensive Overview of 2-(butan-2-yl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2171815-67-9)

The compound 2-(butan-2-yl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2171815-67-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a thienopyrimidine scaffold with a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science applications. The presence of the butan-2-yl and dimethyl substituents enhances its lipophilicity, which is critical for bioavailability in medicinal chemistry.

Recent studies highlight the growing interest in thienopyrimidine derivatives due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly focused on optimizing the 2-(butan-2-yl)-5,6-dimethyl side chain to improve target selectivity and metabolic stability. This aligns with the current trend in small-molecule drug development, where precision engineering of functional groups is paramount for achieving clinical efficacy.

From an industrial perspective, CAS No. 2171815-67-9 is often explored as a building block for high-performance materials, such as organic semiconductors and liquid crystals. Its conjugated system and electron-withdrawing carboxylic acid group contribute to tunable optoelectronic properties, addressing the demand for sustainable alternatives in the renewable energy sector. This dual applicability in life sciences and advanced materials underscores its multidisciplinary relevance.

Environmental and regulatory considerations are also pivotal in discussions about 2-(butan-2-yl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid. With increasing emphasis on green chemistry, synthetic routes for this compound are being refined to minimize hazardous byproducts. Computational tools like AI-driven retrosynthesis are now employed to design atom-efficient pathways, reflecting the integration of digital innovation in chemical manufacturing.

In summary, CAS No. 2171815-67-9 exemplifies the convergence of medicinal chemistry, materials science, and sustainable technology. Its structural modularity and functional diversity position it as a key player in addressing contemporary challenges across industries, from precision medicine to clean energy solutions.